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Compound of Interest

Compound Name: Pex5-pex14 ppi-IN-2

Cat. No.: B12383265 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the PEX14-PEX5 protein-protein interaction (PPI) inhibitor, Pex5-pex14 ppi-IN-2.

While a specific Safety Data Sheet (SDS) for this novel compound is not publicly available, this

document outlines best practices based on handling analogous research chemicals to ensure

the well-being of laboratory personnel and the integrity of your experiments.

Pex5-pex14 ppi-IN-2 is an inhibitor of the PEX14-PEX5 protein-protein interaction, with

reported EC50 values of 5 and 17 µM in T. b. brucei and HepG2 cells, respectively[1]. Due to

the limited information on its specific toxicity, it is crucial to handle this compound with a high

degree of caution.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Pex5-pex14 ppi-IN-2. These recommendations are based on standard protocols for handling

potentially hazardous research compounds.
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PPE Category Item Specifications and Use

Eye Protection Safety Glasses
Must have side shields to

protect against splashes.

Chemical Goggles
To be worn when there is a

significant risk of splashing.

Hand Protection Nitrile Gloves

Standard laboratory gloves.

Ensure they are compatible

with the solvents being used.

Body Protection Laboratory Coat
A standard lab coat should be

worn at all times.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions should be conducted

in a certified chemical fume

hood to prevent inhalation.

Respirator

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosolization outside of

a fume hood.

Operational and Disposal Plans
A systematic approach to the handling and disposal of Pex5-pex14 ppi-IN-2 is critical for

maintaining a safe laboratory environment.

Receiving and Storage:

Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Storage: The compound should be stored at room temperature in the continental US, though

this may vary elsewhere[1][2]. Always refer to the Certificate of Analysis for specific storage

conditions. Keep the container tightly sealed in a designated and well-ventilated area.

Handling and Preparation of Solutions:
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Work Area: All manipulations of the solid compound and the preparation of stock solutions

must be performed inside a certified chemical fume hood.

Weighing: Carefully weigh the required amount of the compound, avoiding the creation of

dust.

Dissolving: Slowly add the solvent to the powder to minimize aerosolization. Gently mix until

the compound is fully dissolved.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan:

All waste materials contaminated with Pex5-pex14 ppi-IN-2 must be treated as hazardous

waste.

Solid Waste: Collect all contaminated consumables, such as pipette tips, tubes, and gloves,

in a designated and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a separate,

labeled hazardous waste container for liquids. Do not pour down the drain.

Decontamination: Decontaminate all work surfaces after handling the compound.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office.

Experimental Workflow
The following diagram illustrates the recommended workflow for handling Pex5-pex14 ppi-IN-
2, from receipt of the compound to its final disposal.
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This procedural guidance is intended to supplement, not replace, your institution's specific

safety protocols. Always consult with your environmental health and safety department for

detailed guidance on handling and disposing of novel chemical compounds. By adhering to

these safety measures, you can foster a secure research environment while advancing your

scientific discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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